![molecular formula C10H6F3N3O2 B2991033 (2E)-2-cyano-2-hydroxyimino-N-[4-(trifluoromethyl)phenyl]acetamide CAS No. 1263303-84-9](/img/structure/B2991033.png)
(2E)-2-cyano-2-hydroxyimino-N-[4-(trifluoromethyl)phenyl]acetamide
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Description
(2E)-2-cyano-2-hydroxyimino-N-[4-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C10H6F3N3O2 and its molecular weight is 257.172. The purity is usually 95%.
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Scientific Research Applications
1. Versatility in Trace Organic Analysis
"AMACE1: versatile aminoacetamide electrophore reagent" by Lu and Giese (2000) describes the synthesis of a compound (AMACE1) related to the chemical structure of your interest. AMACE1 shows potential for trace organic analysis due to its ability to couple with small organic analytes containing a keto or carboxylic acid group. This versatility makes it useful in the field of analytical chemistry for detecting small amounts of organic compounds, which could include (2E)-2-cyano-2-hydroxyimino-N-[4-(trifluoromethyl)phenyl]acetamide derivatives (Lu & Giese, 2000).
2. Photoreactions in Different Solvents
The paper "Comparison of photoreactions of flutamide in acetonitrile and 2-propanol solvents in the absence of cage-forming compounds" by Watanabe, Fukuyoshi, and Oda (2015) explores the photoreactions of flutamide, a compound with a similar trifluoromethylphenyl structure, in different solvents. This research highlights the importance of solvent choice in determining the photoreactions of such compounds, which could be relevant for studying the photostability and photochemical behavior of this compound (Watanabe, Fukuyoshi, & Oda, 2015).
3. Novel Routes to Benzofused Lactams
In the study "Cyclization of Nitroacetamide Derivatives with a Tethered Phenyl Ring in Triflic Acid" by Fante et al. (2014), researchers investigate the cyclization of nitroacetamide derivatives in triflic acid to produce benzofused lactams. This research may offer insights into the cyclization potential and derivative formation of similar compounds, such as this compound (Fante et al., 2014).
4. Synthesis and Biological Activities
The paper "Chemical synthesis and biological activities of 5-deazaaminopterin analogues bearing substituent(s) at the 5- and/or 7-position(s)" by Su et al. (1988) discusses the synthesis and biological activities of compounds with structural similarities to the compound . This research could provide a foundation for understanding the potential biological activities of this compound and its derivatives (Su et al., 1988).
5. Beckmann-Type Rearrangement
In "Rearrangement of N-benzyl-2-cyano-2-(hydroxyimino)acetamide," Darling and Chen (1978) explore the Beckmann-type rearrangement of a structurally related compound. This study provides insights into the chemical behavior and potential rearrangement reactions of this compound, which could be crucial for its applications in synthetic organic chemistry (Darling & Chen, 1978).
6. Drug Design and Discovery
The study "Green approach for drug design and discovery of paracetamol analogues as potential analgesic and antipyretic agents" by Reddy et al. (2014) presents a green synthesis approach for creating analgesic and antipyretic compounds. While not directly studying this compound, this research could inform eco-friendly synthesis methods for similar compounds (Reddy et al., 2014).
Properties
IUPAC Name |
(2E)-2-cyano-2-hydroxyimino-N-[4-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F3N3O2/c11-10(12,13)6-1-3-7(4-2-6)15-9(17)8(5-14)16-18/h1-4,18H,(H,15,17)/b16-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCANERAOMDIKFF-LZYBPNLTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)NC(=O)C(=NO)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C(F)(F)F)NC(=O)/C(=N/O)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1263303-84-9 |
Source
|
Record name | (E)-{[4-(trifluoromethyl)phenyl]carbamoyl}methanecarbonimidoyl cyanide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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